Cas no 1341635-63-9 (1-(((9h-Fluoren-9-yl)methoxy)carbonyl)-3-ethylpiperidine-3-carboxylic acid)

• Product Name: 1-(((9h-Fluoren-9-yl)methoxy)carbonyl)-3-ethylpiperidine-3-carboxylic acid
• CAS No: 1341635-63-9
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• CID: 6160449
• PubChem ID: 63405838
• Update Time: 2025-05-26

1-(((9h-Fluoren-9-yl)methoxy)carbonyl)-3-ethylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(((9h-Fluoren-9-yl)methoxy)carbonyl)-3-ethylpiperidine-3-carboxylic acid
• 1341635-63-9
• AKOS012712813
• CS-0287988
• 3-ethyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidine-3-carboxylic acid
• EN300-657671

• Inchi： 1S/C23H25NO4/c1-2-23(21(25)26)12-7-13-24(15-23)22(27)28-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,20H,2,7,12-15H2,1H3,(H,25,26)
• InChI Key： YXAGLNIQKNWDOC-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCCC(C(=O)O)(CC)C1)=O

Computed Properties

• Exact Mass: 379.17835828g/mol
• Monoisotopic Mass: 379.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 1-(((9h-Fluoren-9-yl)methoxy)carbonyl)-3-ethylpiperidine-3-carboxylic acid

Research Briefing on 1-(((9h-Fluoren-9-yl)methoxy)carbonyl)-3-ethylpiperidine-3-carboxylic acid (CAS: 1341635-63-9)

1-(((9h-Fluoren-9-yl)methoxy)carbonyl)-3-ethylpiperidine-3-carboxylic acid (CAS: 1341635-63-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, often abbreviated as Fmoc-3-ethylpiperidine-3-carboxylic acid, is a derivative of piperidine, a key structural motif in many bioactive molecules. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely used in peptide synthesis, making this compound particularly valuable in the development of novel therapeutic agents and drug delivery systems.

Recent studies have highlighted the potential of Fmoc-3-ethylpiperidine-3-carboxylic acid as a building block in the synthesis of peptidomimetics and small molecule inhibitors. Its unique structural features, including the ethyl substitution at the 3-position of the piperidine ring, contribute to enhanced binding affinity and selectivity toward specific biological targets. Researchers have explored its applications in the design of protease inhibitors, GPCR modulators, and other pharmacologically relevant compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists investigated the use of Fmoc-3-ethylpiperidine-3-carboxylic acid in the development of novel HIV-1 protease inhibitors. The study demonstrated that incorporating this compound into the inhibitor scaffold improved both potency and metabolic stability, offering a promising avenue for antiretroviral therapy. The researchers utilized advanced computational modeling and X-ray crystallography to elucidate the binding interactions, providing valuable insights for future drug design.

Another notable application of this compound is in the field of peptide-based therapeutics. A recent preprint on bioRxiv detailed its use in the solid-phase synthesis of cyclic peptides targeting protein-protein interactions (PPIs). The Fmoc group facilitated efficient coupling and deprotection steps, while the ethylpiperidine moiety enhanced the conformational rigidity of the resulting peptides, leading to improved target engagement and pharmacokinetic properties.

From a synthetic chemistry perspective, Fmoc-3-ethylpiperidine-3-carboxylic acid has also been employed in the development of new coupling reagents and catalysts. A 2022 paper in Organic Letters described its role in optimizing amide bond formation reactions, where it acted as a chiral auxiliary to control stereoselectivity. This highlights the compound's versatility beyond its traditional use as a protecting group.

Ongoing research continues to explore the full potential of this compound. Current investigations focus on its application in targeted drug delivery systems, particularly in the context of antibody-drug conjugates (ADCs) and nanoparticle formulations. Preliminary results suggest that the ethylpiperidine moiety may contribute to enhanced cellular uptake and tissue penetration, addressing key challenges in drug delivery.

In conclusion, 1-(((9h-Fluoren-9-yl)methoxy)carbonyl)-3-ethylpiperidine-3-carboxylic acid (CAS: 1341635-63-9) represents a valuable tool in modern drug discovery and development. Its multifaceted applications span from peptide synthesis to small molecule drug design, with recent advances demonstrating its potential to address unmet medical needs. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.